Cas no 2408964-35-0 (3-Methoxy-3-(2-methylpyrazol-3-yl)azetidine-1-carboxamide)

• Product Name: 3-Methoxy-3-(2-methylpyrazol-3-yl)azetidine-1-carboxamide
• CAS No: 2408964-35-0
• MF: C₉H₁₄N₄O₂
• MW: 210.233061313629
• CID: 5559579
• PubChem ID: 146082279
• Update Time: 2025-07-18

3-Methoxy-3-(2-methylpyrazol-3-yl)azetidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2408964-35-0
• 3-Methoxy-3-(2-methylpyrazol-3-yl)azetidine-1-carboxamide
• 3-methoxy-3-(1-methyl-1H-pyrazol-5-yl)azetidine-1-carboxamide
• EN300-7537571

• Inchi： 1S/C9H14N4O2/c1-12-7(3-4-11-12)9(15-2)5-13(6-9)8(10)14/h3-4H,5-6H2,1-2H3,(H2,10,14)
• InChI Key： LBDMZQNZELKCSW-UHFFFAOYSA-N
• SMILES： O(C)C1(C2=CC=NN2C)CN(C(N)=O)C1

Computed Properties

• Exact Mass: 210.11167570g/mol
• Monoisotopic Mass: 210.11167570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 73.4Ų

Additional information on 3-Methoxy-3-(2-methylpyrazol-3-yl)azetidine-1-carboxamide

Introduction to 3-Methoxy-3-(2-methylpyrazol-3-yl)azetidine-1-carboxamide (CAS No. 2408964-35-0)

3-Methoxy-3-(2-methylpyrazol-3-yl)azetidine-1-carboxamide (CAS No. 2408964-35-0) is a novel heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound belongs to the azetidine class of scaffolds, which are known for their versatility in drug design. The presence of both a methoxy group and a substituted pyrazole moiety in its structure suggests promising interactions with biological targets, making it a valuable candidate for further investigation.

The molecular structure of 3-Methoxy-3-(2-methylpyrazol-3-yl)azetidine-1-carboxamide consists of an azetidine ring substituted at the 3-position with a 2-methylpyrazole group, further modified by a methoxy group at the same position. This specific arrangement of functional groups enhances its potential as a pharmacophore, enabling it to engage with various biological receptors and enzymes. The azetidine ring itself is a six-membered saturated heterocycle that is commonly found in bioactive molecules, contributing to its favorable pharmacokinetic properties.

In recent years, there has been a growing interest in developing new therapeutic agents based on azetidine derivatives due to their ability to modulate multiple biological pathways. The 2-methylpyrazole moiety in this compound is particularly noteworthy, as it has been shown to exhibit inhibitory effects on certain enzymes and receptors involved in inflammation and pain signaling. Furthermore, the methoxy group can enhance metabolic stability while maintaining bioactivity, which is crucial for drug candidates intended for clinical use.

Current research in the field of medicinal chemistry has highlighted the importance of optimizing heterocyclic scaffolds to improve drug efficacy and reduce side effects. The structural features of 3-Methoxy-3-(2-methylpyrazol-3-yl)azetidine-1-carboxamide make it an attractive candidate for further exploration in this context. Studies have begun to investigate its potential as an inhibitor of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in the inflammatory response. Preliminary computational studies suggest that this compound may bind effectively to these targets, potentially leading to novel anti-inflammatory therapies.

Additionally, the compound's ability to cross the blood-brain barrier has been a focus of interest. Azetidine derivatives are known for their favorable blood-brain barrier penetration properties, which could make this molecule suitable for treating central nervous system disorders. The combination of the methoxy and 2-methylpyrazole groups may enhance its ability to interact with central nervous system receptors, opening up possibilities for applications in neurology.

The synthesis of 3-Methoxy-3-(2-methylpyrazol-3-yl)azetidine-1-carboxamide presents an interesting challenge due to the need for precise functionalization of the azetidine ring. Advanced synthetic methodologies have been employed to achieve this goal, including transition-metal-catalyzed coupling reactions and regioselective functionalization techniques. These methods ensure that the desired structural features are incorporated accurately, minimizing unwanted side products and maximizing yield.

In vitro studies have begun to reveal the biological profile of this compound. Initial assays have shown promising activity against certain cancer cell lines, suggesting potential applications in oncology. The ability of 3-Methoxy-3-(2-methylpyrazol-3-yl)azetidine-1-carboxamide to inhibit proliferation and induce apoptosis in these cell lines indicates that it may interfere with critical signaling pathways involved in tumor growth and survival.

The development of new drug candidates often involves rigorous testing to assess their safety and efficacy before moving into clinical trials. Preclinical studies are currently underway to evaluate the pharmacokinetic properties of 3-Methoxy-3-(2-methylpyrazol-3-yl)azetidine-1-carboxamide, including its absorption, distribution, metabolism, excretion (ADME), and toxicity profiles. These studies are essential for determining whether this compound is suitable for further development into a therapeutic agent.

The potential applications of 3-Methoxy-3-(2-methylpyrazol-3-yl)azetidine-1-carboxamide extend beyond anti-inflammatory and anticancer therapies. Its unique structural features may also make it useful in treating other conditions such as neurodegenerative diseases and infectious disorders. Further research is needed to fully explore these possibilities and identify new therapeutic targets.

The role of computational chemistry in drug discovery cannot be overstated. Molecular modeling techniques have been instrumental in understanding how 3-Methoxy-3-(2-methylpyrazol-3-y]azetidine-l-carboxamide interacts with biological targets at the atomic level. These studies provide valuable insights into binding affinities, enzyme kinetics, and metabolic pathways, guiding the optimization process towards more effective drug candidates.

In conclusion, 3-Methoxy - 32 - methylpyrazol - 33 - yl ) azetid ine - l - carbox amide ( CAS No . 2408964 -35 -0 ) represents an exciting opportunity for innovation in pharmaceutical chemistry . Its unique structural features , combined with promising preliminary results from both computational and experimental studies , make it a compelling candidate for further investigation . As research continues , we can expect more insights into its potential applications across multiple therapeutic areas . p >